Cas no 454-29-5 (DL-Homocysteine, 90%)

• Product Name: DL-Homocysteine, 90%
• CAS No: 454-29-5
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD00004898
• CID: 37496
• PubChem ID: 87570597
• Update Time: 2025-07-19

DL-Homocysteine, 90% Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-mercaptobutanoic acid
• 2-Amino-4-mercaptobutyric acid
• DL-Homocysteine 2-Amino-4-mercaptobuyric acid
• Homocysteine
• DL-Homocysteine
• HOMOCYSTEINE, DL-(AS)
• HOMOCYSTEINE, DL-(RG)
• 1-carboxy-3-mercaptopropylamine
• 2-AMINO-4-MERCAPTOBUYRIC ACID
• 2-thioethylglycine
• D-L-homocysteine
• H-DL-Hcys-OH
• HOMOCYSTEINE,DL
• homocystine
• HoMopiperazine
• TOTALHOMOCYSTEINE
• usafb-12
• CHEBI:17230
• AMY25680
• DL-Homocysteine, >=95% (titration)
• USAF B-12
• 454-28-4
• s2994
• EINECS 207-222-9
• FT-0627845
• 2-amino-4-sulfanylbutanoic acid
• bmse000430
• D,L-Homocysteine
• AKOS009156824
• HY-W040821
• CAS_778
• H0159
• EN300-49129
• SY026382
• Q192466
• Butyric acid, 2-amino-4-mercapto-, DL-
• Butanoic acid, 2-amino-4-mercapto-
• S7IJP4A89K
• NSC43117
• NSC118376
• D90809
• DL-Homocysteine, 90%
• (+-)-Homocysteine
• DTXSID70859946
• NSC-206252
• FT-0625470
• Homocysteine, dl-
• Homocysteine #
• BRN 5493225
• NSC_778
• NSC-43117
• (+/-)-Homocysteine
• DL-Homocysteine (free base)
• Homocysteine, L-
• 454-29-5
• NSC 206252
• Butyric acid, 2-amino-4-mercapto-, DL- (9CI)
• DL-Homocysteine, 90per cent
• DL-2-Amino-4-mercaptobutyric acid
• SCHEMBL35836
• MFCD00004898
• 1C51025E-77A8-4D48-8DC1-692A15D7F9D4
• CS-W021561
• CHEMBL310604
• C05330
• HOMOCYSTEINE DL-FORM [MI]
• UNII-S7IJP4A89K
• W-106139
• DL-Homocysteine, analytical standard
• BDBM86202
• AS-56604
• FT-0693199
• A826795
• Butyric acid, 2-amino-4-mercapto-
• NSC206252
• NSC-118376
• NS00014832
• XH1557
• DB-020435
• DB-050655
• FH38656

• MDL： MFCD00004898
• Inchi： 1S/C4H9NO2S/c5-3(1-2-8)4(6)7/h3,8H,1-2,5H2,(H,6,7)
• InChI Key： FFFHZYDWPBMWHY-UHFFFAOYSA-N
• SMILES： SCCC(C(=O)O)N

Computed Properties

• Exact Mass: 135.03500
• Monoisotopic Mass: 135.035399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.149 (estimate)
• Melting Point: 232-233 °C (lit.)
• Boiling Point: 299.7 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.5480 (estimate)
• Solubility: H2O: soluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 102.12000
• LogP: 0.41850
• Solubility: Not determined
• Merck: 4734
• pka: 2.22, 8.87, 10.86(at 25℃)
• Optical Activity: [α]/D 0±1°, c = 1 in H2O

DL-Homocysteine, 90% Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：MT0175000
• Safety Term：S24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids